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Compound of Interest

Compound Name: N-Cyclohexylaniline

Cat. No.: B162150

N-Cyclohexylaniline: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Cyclohexylaniline, a
versatile secondary amine with significant applications in organic synthesis and as an
intermediate in the production of various industrial and pharmaceutical compounds. This
document details its chemical identity, physical properties, a representative synthetic protocol,
and a visualization of its synthesis workflow.

Core Chemical Identity

N-Cyclohexylaniline, also known as N-phenylcyclohexylamine or cyclohexylphenylamine, is
an organic compound featuring a cyclohexyl group bonded to the nitrogen atom of an aniline
molecule.

CAS Number: 1821-36-9[1][2][3][41[5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Cyclohexylaniline is presented in
the table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.
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Property Value Source(s)
Molecular Formula C12H17N [L1121[31[4115]
Molecular Weight 175.27 g/mol [L][31[4105][7]
Colorless to pale yellow liquid,
or white to light yellow
Appearance ) [11[2]
crystalline powder. May darken
to a dark brown liquid.
Melting Point 14-16 °C [21[41[5]
- , 191-192 °C at 73 mmHg; 279
Boiling Point [21[41[5]
°C at 760 mmHg
Density 0.996 g/mL at 20 °C [2][41[6]

Refractive Index

n20/D 1.560

[2]4]

Insoluble in water; soluble in

Solubility organic solvents such as [1][2]
ethanol and acetone.

pKa 5.46 £ 0.20 (Predicted) [1]

Flash Point 136 °C [2]

Synthesis of N-Cyclohexylaniline: Experimental

Protocol

The synthesis of N-Cyclohexylaniline is commonly achieved through the reductive amination

of aniline with cyclohexanone. This method involves the formation of an imine intermediate,

which is then reduced to the corresponding secondary amine. The following is a representative

experimental protocol based on established chemical principles.

Reaction: Aniline + Cyclohexanone — N-Cyclohexylideneaniline — N-Cyclohexylaniline

Materials:

e Aniline
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Cyclohexanone

Reducing agent (e.g., Sodium borohydride (NaBHa4), Sodium triacetoxyborohydride
(NaBH(OAC)s), or catalytic hydrogenation with H2/Pd-C)

Anhydrous solvent (e.g., Methanol, Dichloromethane (DCM), or 1,2-Dichloroethane (DCE))
Acid catalyst (optional, e.g., Acetic acid)
Drying agent (e.g., Anhydrous sodium sulfate or magnesium sulfate)

Standard laboratory glassware and equipment for organic synthesis (round-bottom flask,
condenser, magnetic stirrer, etc.)

Equipment for work-up and purification (separatory funnel, rotary evaporator, distillation
apparatus or chromatography columns)

Procedure:

o Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add
aniline and cyclohexanone in a 1:1 molar ratio. Dissolve the reactants in a suitable
anhydrous solvent.

Imine Formation: If using a milder reducing agent like sodium triacetoxyborohydride, the
reaction can proceed as a one-pot process. For other reducing agents, the imine can be pre-
formed by stirring the aniline and cyclohexanone mixture, sometimes with the aid of a mild
acid catalyst, at room temperature or with gentle heating. The formation of the imine
intermediate, N-cyclohexylideneaniline, is often accompanied by the removal of water.

Reduction:

o Using Sodium Borohydride: Cool the reaction mixture in an ice bath. Slowly add sodium
borohydride in portions. After the addition is complete, allow the reaction to warm to room
temperature and stir until the reaction is complete (monitored by TLC or GC).

o Using Catalytic Hydrogenation: Transfer the mixture of aniline and cyclohexanone (or the
pre-formed imine) to a hydrogenation vessel. Add a catalytic amount of Palladium on
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carbon (Pd/C). The vessel is then purged with hydrogen gas and the reaction is stirred
under a hydrogen atmosphere at a suitable pressure and temperature until the uptake of
hydrogen ceases.

e Work-up:

o Quench the reaction by carefully adding water or a dilute acid solution.

[¢]

If a solid precipitate forms, it may be removed by filtration.

[e]

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

o

Combine the organic extracts and wash with brine.

[¢]

Dry the organic layer over an anhydrous drying agent.

[e]

Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel to yield pure N-Cyclohexylaniline.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of N-Cyclohexylaniline via
reductive amination.

Aqueous Work-up

Reduction Purification
(e.g., NaBH4 or H2/Pd-C) & Extraction (Distillation or Chromatography)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Cyclohexylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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